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For Researchers, Scientists, and Drug Development Professionals

Abstract
Creatine nitrate, identified by CAS number 89695-59-0, is a salt formed from creatine and

nitric acid. This compound has garnered interest in the fields of sports nutrition and

pharmaceutical development due to its potential to combine the ergogenic benefits of creatine

with the vasodilatory effects of nitrate. This technical guide provides a comprehensive overview

of the known physicochemical properties, synthesis, and biological significance of creatine
nitrate, with a focus on quantitative data, detailed experimental protocols, and relevant

signaling pathways.

Physicochemical Properties
Creatine nitrate is a white to off-white crystalline powder.[1] Its key physicochemical properties

are summarized in the table below. There is some discrepancy in the literature regarding its

molecular formula and weight; however, the most reliable data suggests it is a salt of one

molecule of creatine and one molecule of nitric acid.[1][2]
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Property Value Reference

CAS Number 89695-59-0 [1]

Molecular Formula C4H10N4O5 [1]

Molecular Weight 194.15 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Solubility in Water ~100 g/L at 20°C

Melting Point Not available

Composition
Approximately 67% creatine

and 33% nitrate by mass.
[1]

Synthesis and Characterization
Synthesis Protocol
Creatine nitrate is typically synthesized via the reaction of creatine monohydrate with nitric

acid. A general experimental protocol is as follows:

Reaction Setup: In a reaction vessel equipped with a stirrer and a cooling system, add water

and creatine monohydrate. Stir the mixture at a temperature below 20°C to form a

suspension.[3]

Addition of Nitric Acid: Slowly add nitric acid to the suspension. The molar ratio of nitric acid

to creatine monohydrate should be approximately 1:1 to 1.05:1.[3] It is crucial to control the

reaction temperature and keep it below 40°C to prevent the formation of impurities such as

creatinine, creatine dinitrate, and trinitrate.[3]

Clarification and Filtration: Continue stirring until the reaction mixture becomes a clear

solution. Filter the solution to remove any undissolved particles.[3]

Crystallization: Cool the filtrate to below 5°C over a period of 0.5 to 1.5 hours with continuous

stirring to induce crystallization.[3]
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Isolation and Drying: The resulting creatine nitrate crystals are isolated by centrifugation.

The wet crystals are then dried under reduced pressure at a temperature below 55°C for 5-7

hours to yield the final product.[3]
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Creatine Nitrate Synthesis Workflow
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Synthesis workflow for creatine nitrate.
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Analytical Characterization
High-Performance Liquid Chromatography (HPLC) is a suitable method for determining the

purity of creatine nitrate and quantifying impurities such as creatinine. A general HPLC

method is described below:

Parameter Description

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size).

Mobile Phase

A mixture of an aqueous buffer (e.g., 10 mmol/L

sodium dihydrogen phosphate, pH adjusted)

and an organic solvent like acetonitrile.

Detection UV detection at approximately 210-220 nm.

Flow Rate Typically 0.8 to 1.5 mL/min.

Temperature Column temperature maintained at 25°C.

Sample Preparation

The sample is dissolved in the mobile phase,

filtered through a 0.45 µm syringe filter, and

injected into the HPLC system.

Biological Signaling Pathways
The biological effects of creatine nitrate are understood as the combined, yet separate,

actions of its constituent parts: creatine and nitrate. There is currently no scientific evidence to

suggest a unique signaling pathway for the intact creatine nitrate salt.

Creatine Pathway
Creatine plays a pivotal role in cellular energy metabolism, particularly in tissues with high and

fluctuating energy demands such as skeletal muscle and the brain. Its primary function is

mediated through the phosphocreatine (PCr) system.
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Creatine Signaling Pathway
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Creatine's role in energy metabolism and anabolic signaling.

Nitrate Pathway
Dietary nitrate, upon ingestion, is converted to nitrite by oral bacteria. This nitrite is then

reduced to nitric oxide (NO) in the acidic environment of the stomach and in the bloodstream.

Nitric oxide is a potent vasodilator and signaling molecule.
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Nitrate-Nitrite-Nitric Oxide Pathway
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The metabolic pathway of dietary nitrate to nitric oxide.
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Stability
The stability of creatine in aqueous solution is pH-dependent. It is most stable in neutral to

slightly alkaline conditions. In acidic environments, creatine can undergo intramolecular

cyclization to form creatinine, its inactive byproduct. While specific stability studies on creatine
nitrate are limited, its aqueous solutions are expected to be acidic, which may influence its

stability over time. For optimal stability, creatine nitrate should be stored in a cool, dry place.

Conclusion
Creatine nitrate is a compound with enhanced aqueous solubility compared to creatine

monohydrate. Its biological effects are attributable to the independent actions of creatine and

nitrate. For researchers and drug development professionals, understanding the distinct

properties and biological pathways of each component is essential. Further research is

warranted to fully elucidate the pharmacokinetic and pharmacodynamic profile of creatine
nitrate and to investigate any potential synergistic effects of the combined molecule.

Standardized analytical methods are crucial for ensuring the quality and purity of creatine
nitrate for both research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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